Cas no 1211148-56-9 (N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide)

• Product Name: N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 1211148-56-9
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 6511807
• Update Time: 2025-07-09

N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide
• N-[2-(6-oxopyridazin-1-yl)ethyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H13N3O3/c19-14-6-3-7-17-18(14)9-8-16-15(20)13-10-11-4-1-2-5-12(11)21-13/h1-7,10H,8-9H2,(H,16,20)
• InChI Key： CYMAAPNFOBAQMZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCCN1N=CC=CC1=O)=O

Computed Properties

• Exact Mass: 283.096
• Monoisotopic Mass: 283.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2

Additional information on N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide

N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide and Its Significance in Modern Chemical Biology

CAS no. 1211148-56-9 refers to a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a fused system of a benzofuran moiety and a pyridazine ring, which is further functionalized with an amide group. This unique structural framework imparts distinct chemical properties that make it a valuable scaffold for drug discovery. The benzofuran moiety, known for its presence in various bioactive natural products and pharmaceuticals, contributes to the compound's potential biological activity. Additionally, the pyridazine ring is a well-documented pharmacophore that has been explored in the development of drugs targeting various diseases.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse pharmacological properties. The pyridazine derivative in this compound has been studied for its potential role in modulating enzyme activity and interacting with biological targets. For instance, pyridazine-based compounds have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases, which are crucial in cancer therapy. The presence of the benzofuran ring enhances the compound's solubility and bioavailability, making it a more viable candidate for further development.

The amide functional group in the compound's structure also plays a critical role in its biological activity. Amides are well-known for their ability to form hydrogen bonds, which can significantly influence the binding affinity of a molecule to its target receptor. This property makes N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide an attractive candidate for further investigation in the design of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. Molecular docking studies have suggested that this compound may interact with proteins involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Furthermore, its structural features suggest that it could exhibit antimicrobial properties, which is particularly relevant given the increasing problem of antibiotic resistance.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has streamlined the process and made it more efficient. These methods not only improve the overall yield but also minimize the formation of byproducts, which is crucial for pharmaceutical applications.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure allows researchers to study various aspects of molecular recognition and drug-receptor interactions. By modifying different parts of the molecule, scientists can gain insights into how structural changes affect biological activity, providing valuable information for future drug design.

The growing body of research on heterocyclic compounds like N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl-1-benzofuran-2-carboxamide underscores their importance in modern medicinal chemistry. As our understanding of biological pathways continues to expand, so does the need for innovative molecules that can modulate these pathways effectively. This compound represents a promising candidate for further development and could play a significant role in addressing unmet medical needs.

Future studies should focus on evaluating the pharmacokinetic properties of this compound to ensure its suitability for clinical applications. Additionally, preclinical studies are necessary to assess its safety and efficacy in animal models before human trials can begin. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists will be essential in realizing the full potential of this compound.

In conclusion, CAS no. 1211148-56-9 corresponds to a structurally unique compound with significant potential in pharmaceutical research. The combination of a benzofuran ring and a pyridazine moiety creates a versatile scaffold that can be modified to target various biological processes. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to drug discovery and development.